Cas no 831229-96-0 (6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide
• CAS No: 831229-96-0
• MF: C₁₇H₁₃BrN₂O₄
• MW: 389.200123548508
• CID: 6229277
• PubChem ID: 2974767
• Update Time: 2025-06-10

6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide
• 6-bromo-8-methoxy-2-oxo-N-[(pyridin-4-yl)methyl]-2H-chromene-3-carboxamide
• AKOS001267971
• 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-ylmethyl)-2H-chromene-3-carboxamide
• Z199467764
• CCG-350855
• 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-ylmethyl)chromene-3-carboxamide
• F1732-0098
• 2H-1-Benzopyran-3-carboxamide, 6-bromo-8-methoxy-2-oxo-N-(4-pyridinylmethyl)-
• MHZVBCRSWBNEEU-UHFFFAOYSA-N
• 831229-96-0

• Inchi： 1S/C17H13BrN2O4/c1-23-14-8-12(18)6-11-7-13(17(22)24-15(11)14)16(21)20-9-10-2-4-19-5-3-10/h2-8H,9H2,1H3,(H,20,21)
• InChI Key： MHZVBCRSWBNEEU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C(=O)O2)C(NCC1C=CN=CC=1)=O)OC

Computed Properties

• Exact Mass: 388.00587g/mol
• Monoisotopic Mass: 388.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.5Ų

Additional information on 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide

Comprehensive Overview of 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide (CAS No. 831229-96-0)

The compound 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide (CAS No. 831229-96-0) is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research due to its unique structural features and potential applications. This chromene derivative, characterized by a bromine substitution at the 6-position and a methoxy group at the 8-position, belongs to the broader class of coumarin analogs. Its molecular framework includes a pyridine ring linked via a methylene bridge to the carboxamide functionality, enhancing its versatility in drug design and molecular interactions.

Recent studies have highlighted the role of 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide in modulating enzymatic pathways, particularly those involving kinase inhibition and receptor binding. Researchers are increasingly exploring its potential as a scaffold for developing anti-inflammatory and anticancer agents, aligning with the growing demand for targeted therapies in precision medicine. The compound’s chromene core is known for its photophysical properties, making it a candidate for fluorescent probes in diagnostic imaging.

From a synthetic chemistry perspective, the introduction of the bromo and methoxy groups offers strategic sites for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a trending topic in drug discovery communities. The compound’s CAS No. 831229-96-0 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biomaterials research.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in solvent-free synthesis and catalytic methods are being applied to its production, addressing sustainability concerns. Furthermore, its low toxicity profile in preliminary assays positions it favorably for further preclinical evaluation, a key focus area in modern pharmaceutical development.

In summary, 6-bromo-8-methoxy-2-oxo-N-(pyridin-4-yl)methyl-2H-chromene-3-carboxamide represents a promising intersection of chemical innovation and therapeutic potential. Its multifaceted applications—from drug design to diagnostic tools—underscore its value in contemporary research. As interest in small-molecule therapeutics and bioimaging continues to rise, this compound is poised to remain a subject of intense scientific inquiry.